Cas no 56448-20-5 (Antibiotic A 26771B)

Antibiotic A 26771B structure
Antibiotic A 26771B structure
Product Name:Antibiotic A 26771B
CAS No:56448-20-5
MF:C20H30O7
MW:382.448007106781
CID:1598699
PubChem ID:11143436
Update Time:2025-09-23

Antibiotic A 26771B Chemical and Physical Properties

Names and Identifiers

    • 4-{[(3Z)-16-methyl-2,5-dioxooxacyclohexadec-3-en-6-yl]oxy}-4-oxobutanoic acid
    • ANTIBIOTIC A 26771B
    • QH19TJ89BL
    • A 26771B
    • A26771B
    • BDBM50468230
    • NSC784611
    • Q27287257
    • BUTANEDIOIC ACID, MONO(16-METHYL-2,5-DIOXOOXACYCLOHEXADEC-3-EN-6-YL) ESTER
    • Butanedioic acid, mono(16-methyl-2,5-dioxooxacyclohexadec-3-en-6-yl) este
    • DTXSID201128772
    • SCHEMBL20510247
    • 4-[[(3E,6S,16R)-16-methyl-2,5-dioxo-1-oxacyclohexadec-3-en-6-yl]oxy]-4-oxobutanoic acid
    • NSC-784611
    • MONO(16-METHYL-2,5-DIOXOOXACYCLOHEXADEC-3-EN-6-YL) SUCCINATE
    • A-26771B
    • BRN 5309307
    • AKOS040747644
    • A-26771B, (-)-
    • HY-122076
    • CHEMBL1809124
    • UNII-QH19TJ89BL
    • Butanedioic acid, 1-[(3E,6S,16R)-16-methyl-2,5-dioxooxacyclohexadec-3-en-6-yl] ester
    • 4-(((6S,16R,E)-16-methyl-2,5-dioxooxacyclohexadec-3-en-6-yl)oxy)-4-oxobutanoic acid
    • CS-0081640
    • A-26771-B
    • BUTANEDIOIC ACID, 1-((3E,6S,16R)-16-METHYL-2,5-DIOXOOXACYCLOHEXADEC-3-EN-6-YL) ESTER
    • 56448-20-5
    • Butanedioic acid, mono(16-methyl-2,5-dioxooxacyclohexadec-3-en-6-yl) ester, (6S-(3E,6R*,16S*))-
    • Antibiotic A 26771B
    • Inchi: 1S/C20H30O7/c1-15-9-7-5-3-2-4-6-8-10-17(16(21)11-13-19(24)26-15)27-20(25)14-12-18(22)23/h11,13,15,17H,2-10,12,14H2,1H3,(H,22,23)/b13-11+/t15-,17+/m1/s1
    • InChI Key: CAOCHWFVLJETKN-SADTYBKJSA-N
    • SMILES: O1C(C=CC([C@H](CCCCCCCCC[C@H]1C)OC(CCC(=O)O)=O)=O)=O |t:2|
    • BRN: 5309307

Computed Properties

  • Exact Mass: 382.1992
  • Monoisotopic Mass: 382.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 107

Experimental Properties

  • PSA: 106.97

Antibiotic A 26771B Pricemore >>

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